1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(5,6-dimethylbenzimidazol-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H16N2O3/c1-12-7-15-16(8-13(12)2)21(10-20-15)19(22)6-4-14-3-5-17-18(9-14)24-11-23-17/h3-10H,11H2,1-2H3/b6-4+
• InChI Key: JHOPVIFFKJDXCJ-GQCTYLIASA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole, also known as BDBI, is a benzimidazole derivative that has gained significant attention in recent years due to its potential use in scientific research. BDBI has been found to exhibit various biochemical and physiological effects and has shown promising results in various lab experiments.

Mechanism of Action

The mechanism of action of 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole is not fully understood. However, it is believed that 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole exerts its effects through the inhibition of various enzymes and proteins. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has been found to exhibit various biochemical and physiological effects. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has also been found to improve cognitive function and memory. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has been found to inhibit the activity of various enzymes and proteins, including COX-2 and HDACs.

Advantages and Limitations for Lab Experiments

1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has several advantages for lab experiments. It is easy to synthesize, and the yield of the reaction is high. The purity of the product can be easily achieved through recrystallization. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has also been found to exhibit a wide range of biochemical and physiological effects, making it a useful tool in various scientific research applications.
However, 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole also has some limitations. It is not soluble in water, which can make it difficult to use in certain experiments. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the use of 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole in scientific research. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Further research is needed to determine the full potential of 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole in the treatment of these disorders.
1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has also been used as a probe to study the interaction of proteins with DNA. Further research is needed to explore the potential of 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole as a tool for studying protein-DNA interactions.
In conclusion, 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole is a benzimidazole derivative that has shown promising results in various scientific research applications. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties and has shown potential in the treatment of neurodegenerative disorders. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has several advantages for lab experiments, including its ease of synthesis and wide range of biochemical and physiological effects. However, 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole also has some limitations, including its solubility and short half-life. Further research is needed to explore the full potential of 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole in scientific research.

Synthesis Methods

1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole can be synthesized using a simple and efficient method. The synthesis involves the reaction of 1,3-benzodioxole-5-carboxaldehyde with 5,6-dimethyl-1H-benzimidazole in the presence of a base and a catalyst. The reaction proceeds through an aldol condensation reaction, followed by cyclization to form 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole. The yield of the reaction is high, and the purity of the product can be easily achieved through recrystallization.

Scientific Research Applications

1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has shown potential in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has also shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-5,6-dimethyl-1H-benzimidazole has been used as a probe to study the interaction of proteins with DNA, and it has been found to inhibit the activity of various enzymes.